Cas no 919861-20-4 (2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(2-methoxyethyl)acetamide)

• Product Name: 2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(2-methoxyethyl)acetamide
• CAS No: 919861-20-4
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 5496505
• Update Time: 2025-05-19

2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-(7-methoxy-2-oxochromen-4-yl)acetamide
• 2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(2-methoxyethyl)acetamide

• Inchi： 1S/C15H17NO5/c1-19-6-5-16-14(17)7-10-8-15(18)21-13-9-11(20-2)3-4-12(10)13/h3-4,8-9H,5-7H2,1-2H3,(H,16,17)
• InChI Key： UJBKIXOTUOXQNM-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)CC1C2=C(OC(=O)C=1)C=C(OC)C=C2

Additional information on 2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(2-methoxyethyl)acetamide

Compound CAS No. 919861-20-4: 2-(7-Methoxy-2-Oxo-2H-Chromen-4-Yl)-N-(2-Methoxyethyl)Acetamide

The compound CAS No. 919861-20-4, also known as 2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(2-methoxyethyl)acetamide, is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of chromen derivatives, which are known for their diverse biological activities and structural versatility. Recent studies have highlighted its promising applications in drug development, particularly in the context of antioxidant and anti-inflammatory properties.

The molecular structure of CAS No. 919861-20-4 is characterized by a chromen ring system, which is a fused bicyclic structure consisting of a benzene ring and a gamma-pyrone ring. The presence of the methoxy group at the 7-position of the chromen ring contributes to its stability and enhances its bioavailability. Additionally, the acetamide group attached to the chromen moiety plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 919861-20-4 through a variety of methodologies, including one-pot synthesis and microwave-assisted reactions. These methods not only improve the yield but also reduce the environmental footprint compared to traditional synthesis routes. The compound's synthesis involves the strategic use of protecting groups and catalytic systems to ensure high purity and structural integrity.

From a biological standpoint, CAS No. 919861-20-4 has demonstrated remarkable activity in vitro against various disease models, particularly in the context of neurodegenerative disorders and cardiovascular diseases. Its ability to scavenge free radicals and inhibit pro-inflammatory enzymes makes it a potential lead compound for developing novel therapeutic agents. Furthermore, recent studies have explored its role as a modulator of cellular signaling pathways, such as the NF-kB pathway, which is implicated in chronic inflammation and cancer progression.

In terms of applications, CAS No. 919861-20-4 has shown promise in the development of bioactive materials for tissue engineering and regenerative medicine. Its unique combination of structural features allows for controlled drug release profiles, making it suitable for sustained delivery systems. Additionally, its photostability and thermal stability make it an ideal candidate for use in advanced materials such as sensors and optical devices.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. The integration of computational chemistry tools with experimental approaches is also paving the way for personalized medicine applications.

In conclusion, CAS No. 919861-20-4, or 2-(7-methoxy-2-oxo-2H-chromen-4-yl)-N-(2-methoxyethyl)acetamide, represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and biological characterization, position it as a key player in future innovations within the chemical sciences.